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Compound of Interest

Compound Name: Boscalid

Cat. No.: B143098

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
degradation pathways of the fungicide Boscalid. The information is compiled from various
scientific studies and regulatory evaluations, presenting quantitative data in structured tables,
detailing experimental methodologies, and illustrating key processes through diagrams.

Physicochemical Properties

Boscalid (IUPAC name: 2-chloro-N-(4'-chlorobiphenyl-2-yl)nicotinamide) is a foliar fungicide
belonging to the anilide class.[1] Its environmental behavior is influenced by its
physicochemical properties, summarized in the table below.
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Property Value Reference
Molecular Formula C1sH12CI2N20 [2]
Molecular Weight 343.2 g/mol [2]
Melting Point 142.8-143.8 °C [2]
Vapor Pressure 7.2 x 10~4 mPa (20 °C) [2]
Solubility in Water 4.6 mg/L (20 °C) [2]
Partition Coefficient (logP) 2.96 [2]
Henry's Law Constant 5.11 x 10~ atm-cu m/mole [3]

Environmental Fate and Degradation

Boscalid is persistent in the environment, with its degradation influenced by biotic and abiotic
factors across different environmental compartments.[4]

Degradation in Soil

Boscalid degrades slowly in soil under both aerobic and anaerobic conditions. The primary
degradation pathway involves microbial activity.

Table 1: Aerobic Soil Degradation of Boscalid

Soil Type Half-life (DTso) Key Metabolites Reference
Sandy Loam 108 days F49, F50 [1]
Not Specified 96 - >1000 days Not Specified [3]

Table 2: Anaerobic Soil Degradation of Boscalid
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. Incubation Parent Key
Soil Type ] o . Reference
Period Remaining Metabolites

FA7 (6.7%), FO8,
Sandy Loam 120 days 73.6 - 77.0% [1]
F49, F50

Experimental Protocol: Aerobic Soil Degradation

A typical aerobic soil degradation study involves the application of *C-labeled Boscalid to
fresh soil samples. The soils are maintained at a constant temperature (e.g., 20°C) and
moisture level in the dark. At various time intervals, soil samples are extracted and analyzed by
techniques such as High-Performance Liquid Chromatography (HPLC) to determine the
concentration of the parent compound and its degradation products. Evolved #CO: is trapped
to quantify mineralization.

Experimental Protocol: Anaerobic Soil Degradation

For anaerobic studies, soil is incubated under aerobic conditions for a period (e.g., 30 days) to
establish microbial activity, after which the soil is flooded and purged with nitrogen to create
anaerobic conditions. **C-Boscalid is then introduced, and the incubation continues in the dark
at a controlled temperature. Sampling and analysis follow similar procedures to the aerobic
study, with specific attention to identifying metabolites formed under reducing conditions.

Degradation in Aquatic Systems

Boscalid is stable to hydrolysis at environmentally relevant pH values (pH 4, 5, 7, and 9).[2][5]
Photolysis in water is not a significant degradation pathway.[2][3]

Table 3: Photolytic Degradation of Boscalid in Water

System Half-life (DTso) Key Metabolites Reference
Aqueous Solution (pH
d P Stable - [6]
7)
Natural N F64 (p-chlorobenzoic
) Not specified ) [1]
Water/Sediment acid)
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Experimental Protocol: Aqueous Photolysis

To assess photolytic degradation, a sterilized aqueous solution of 1*C-Boscalid in a buffer
(e.g., pH 7) is exposed to a light source that simulates natural sunlight (e.g., a Xenon lamp).[1]
The temperature is maintained at a constant level. Samples are collected at various time points
and analyzed by HPLC to quantify the parent compound. A dark control is run in parallel to
differentiate between photolytic and other potential degradation processes.

Photolysis on Soil Surfaces

Photodegradation on soil surfaces occurs but at a slow rate.

Table 4: Photolytic Degradation of Boscalid on Soil Surface

. . Experimental
Soil Type Half-life (DTso) . Reference
Conditions

Sandy Loam 135 days Xenon light, 22+1°C [1]

Experimental Protocol: Soil Surface Photolysis

A thin layer of soil treated with 1*C-Boscalid is exposed to a light source simulating sunlight.
The soil moisture is maintained at a specific level (e.g., 40% of maximum water capacity).[1]
Soil samples are collected at intervals and extracted for analysis by HPLC to determine the
concentration of Boscalid and its photoproducts. A dark control is used for comparison.

Metabolism in Biota
Metabolism in Plants

In plants, Boscalid is primarily found as the unchanged parent compound.[2] Metabolism
involves hydroxylation and cleavage reactions.

Table 5: Metabolism of Boscalid in Plants (Kidney Beans)
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Parent Key

Plant Part Growth Stage Compound (%  Metabolites (% Reference
of TRR) of TRR)

Beans Prematurity 64.9 - 87.5% F47 (9.97%) [1]

Pods Prematurity 87.0-96.7% F47 (2.15%) [1]

Foliage Maturity 93.6 - 95.1% F62 (0.50%) [1]

Experimental Protocol: Plant Metabolism

Plant metabolism studies are typically conducted in a controlled environment, such as a
greenhouse. The plant of interest is treated with 1*C-labeled Boscalid at a specified growth
stage. At various intervals and at harvest, different parts of the plant (leaves, stems, fruits,
roots) are sampled. The samples are homogenized and extracted to determine the total
radioactive residue (TRR). The extracts are then analyzed using chromatographic and
spectroscopic techniques to identify and quantify the parent compound and its metabolites.

Metabolism in Animals (Rats)

In rats, orally administered Boscalid is extensively metabolized and excreted primarily in the
feces.[1][7] The major metabolic pathways include hydroxylation of the biphenyl ring followed
by conjugation.[7]

Table 6: Excretion and Metabolism of Boscalid in Rats (Single Oral Dose)
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% of

Excretion o Major
Dose Administered ] Reference
Route Metabolites
Dose
50 mg/kg bw Urine 15.7 - 16.4% FO011, FO2, F48 [1]

Parent Boscalid
Feces 79.3-84.9% [1]
(30.5 - 41.0%)

500 mg/kg bw Urine 2.73-5.21% FO011, FO2, F48 [1]

Parent Boscalid
Feces 89.6 - 97.4% [1]
(68.3 - 80.4%)

Degradation Pathways and Experimental Workflows

The following diagrams illustrate the degradation pathways of Boscalid in different
environmental compartments and a typical experimental workflow for its analysis.
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Click to download full resolution via product page

Caption: Degradation pathways of Boscalid in soil.
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Caption: Degradation of Boscalid in water and plants.
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Caption: General experimental workflow for Boscalid analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pathways-of-boscalid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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